N-(2-furylmethyl)-4-(2-thienyl)-1,3-thiazol-2-amine
Description
“N-(2-furylmethyl)-4-(2-thienyl)-1,3-thiazol-2-amine” is a chemical compound that contains several heterocyclic rings, including a furyl (furan) ring, a thienyl (thiophene) ring, and a thiazol ring . These types of compounds are often studied for their potential applications in various fields, including medicinal chemistry and materials science .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the furyl, thienyl, and thiazol rings. These rings are all five-membered and contain heteroatoms (oxygen in the furyl ring, sulfur in the thienyl ring, and nitrogen and sulfur in the thiazol ring) .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by the presence of the furyl, thienyl, and thiazol rings. These rings can contribute to the compound’s polarity, solubility, and reactivity .Scientific Research Applications
Asymmetric Synthesis of Optically Active Allylic Alcohols
- Application : N-(2-furylmethyl)-4-(2-thienyl)-1,3-thiazol-2-amine has been employed in the highly enantioselective alkylation of α,β-unsaturated aldehydes using dialkylzinc. A chiral β-amino alcohol catalyst facilitates the reaction, leading to optically active secondary allylic alcohols .
Heteroarylphosphorus Chemistry
- Application : The equilibria between phosphonium salts and methoxide ion have been studied using N-(2-furylmethyl)-4-(2-thienyl)-1,3-thiazol-2-amine derivatives. These investigations shed light on the stability and reactivity of the thienyl carbanion .
Pharmaceutical Testing and Reference Standards
- Application : N-(2-furylmethyl)-4-(2-thienyl)-1,3-thiazol-2-amine serves as a reference standard for pharmaceutical testing. Researchers use it to validate analytical methods and ensure reliable results .
properties
IUPAC Name |
N-(furan-2-ylmethyl)-4-thiophen-2-yl-1,3-thiazol-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2OS2/c1-3-9(15-5-1)7-13-12-14-10(8-17-12)11-4-2-6-16-11/h1-6,8H,7H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ATOZCTCWGNNSLJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)CNC2=NC(=CS2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(furan-2-ylmethyl)-4-(thiophen-2-yl)-1,3-thiazol-2-amine | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-methyl-5-[2-(3-methyl-1H-pyrazol-4-yl)phenyl]-1,3,4-thiadiazole](/img/structure/B5691729.png)
![N-[rel-(3R,4S)-4-isopropyl-1-(tetrahydro-2H-pyran-4-yl)-3-pyrrolidinyl]-1-methyl-1H-pyrazole-4-carboxamide hydrochloride](/img/structure/B5691741.png)
![2-(1-piperidinylmethyl)-1H-naphtho[2,3-d]imidazole](/img/structure/B5691756.png)
![1-[3-(4-methyl-1-piperazinyl)propyl]chromeno[3,4-d][1,2,3]triazol-4(1H)-one](/img/structure/B5691764.png)
![3-[(3R*,4S*)-4-(dimethylamino)-1-(3-pyridin-4-ylpropanoyl)piperidin-3-yl]propanoic acid](/img/structure/B5691770.png)
![2-(3-methoxypropyl)-8-[2-oxo-2-(1-piperazinyl)ethyl]-2,8-diazaspiro[4.5]decan-3-one dihydrochloride](/img/structure/B5691778.png)
![N-(2,4-dimethoxyphenyl)-2-[3-(2-naphthyl)-6-oxo-1(6H)-pyridazinyl]acetamide](/img/structure/B5691781.png)
